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Compound of Interest

Compound Name:
4-Bromobenzaldehyde

tosylhydrazone

CAS No.: 1219826-70-6; 19350-68-6

Cat. No.: B2884339 Get Quote

4-Bromobenzaldehyde tosylhydrazone is a stable, crystalline solid that serves as a pivotal

intermediate in organic synthesis. Its structure uniquely combines the reactivity of a

tosylhydrazone with the synthetic handle of an aryl bromide, making it a valuable precursor for

a wide array of chemical transformations. Tosylhydrazones, in general, are highly regarded as

robust and versatile precursors to diazo compounds, which are otherwise often unstable and

hazardous to handle directly. The presence of the bromo-substituent on the aromatic ring

further extends the synthetic utility of this molecule, allowing for its participation in a multitude

of cross-coupling reactions to form complex molecular architectures.

This guide provides a comprehensive overview of the core physical and spectroscopic

properties of 4-bromobenzaldehyde tosylhydrazone. It details a standard synthesis protocol,

explains the causality behind the experimental design, and explores the compound's

fundamental reactivity, thereby offering a technical resource for its effective application in

research and development.

Synthesis of 4-Bromobenzaldehyde Tosylhydrazone
The formation of a tosylhydrazone is fundamentally a condensation reaction between a

carbonyl compound and p-toluenesulfonylhydrazide (tosylhydrazide). The reaction proceeds

via nucleophilic attack of the terminal nitrogen of the hydrazide on the electrophilic carbonyl
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carbon of the aldehyde, followed by dehydration to yield the C=N double bond of the

hydrazone.

Experimental Protocol: Acid-Catalyzed Condensation
This protocol describes a standard laboratory procedure for the synthesis of 4-
bromobenzaldehyde tosylhydrazone.

Materials:

4-Bromobenzaldehyde (1.0 eq)

p-Toluenesulfonylhydrazide (1.0 eq)

Ethanol (approx. 10-15 mL per gram of aldehyde)

Concentrated Hydrochloric Acid (catalytic amount, 1-2 drops)

Procedure:

To a round-bottomed flask equipped with a reflux condenser and a magnetic stir bar, add 4-

bromobenzaldehyde and p-toluenesulfonylhydrazide.

Add ethanol to the flask to dissolve the solids. Gentle heating may be required.

Add a catalytic amount (1-2 drops) of concentrated hydrochloric acid to the solution. The acid

serves to protonate the carbonyl oxygen, increasing the electrophilicity of the carbonyl

carbon and accelerating the rate of nucleophilic attack by the hydrazide.

Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction

should be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde spot

has been consumed.

Upon completion, allow the reaction mixture to cool to room temperature, and then place it in

an ice bath to facilitate the precipitation of the product.

Collect the resulting solid product by vacuum filtration through a Büchner funnel.
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Wash the filter cake with a small amount of cold ethanol to remove any soluble impurities.

Dry the purified 4-bromobenzaldehyde tosylhydrazone under vacuum. The product is

typically obtained as a white or off-white solid.

An alternative, solvent-free approach involves simply grinding the aldehyde and tosylhydrazide

together in a mortar and pestle at room temperature, which can significantly shorten reaction

times and simplify work-up.[1]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 4-bromobenzaldehyde tosylhydrazone.

Physicochemical Properties
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The key physical and chemical properties of 4-bromobenzaldehyde tosylhydrazone are

summarized in the table below. These properties are essential for its handling, storage, and

application in synthetic protocols.

Property Data Reference(s)

Molecular Formula C₁₄H₁₃BrN₂O₂S [2]

Molecular Weight 353.24 g/mol [2]

CAS Number 19350-68-6 [2]

Appearance
White to off-white crystalline

solid
[3]

Melting Point

Data not available. For the

related 4-bromobenzaldehyde

phenylhydrazone, the melting

point is 112-114 °C.[4]

Solubility

Insoluble in water; Soluble in

dichloromethane; Soluble in

hot ethanol and sparingly

soluble in cold ethanol.[1][4][5]

Spectroscopic Characterization
Spectroscopic analysis is critical for confirming the identity and purity of the synthesized

compound. The expected data for 4-bromobenzaldehyde tosylhydrazone are detailed below,

based on established values for its constituent functional groups.
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Technique Expected Data

¹H NMR

δ (ppm): ~11.4 (s, 1H, NH), ~7.9 (s, 1H, CH=N),

~7.8 (d, 2H, ArH ortho to SO₂), ~7.6 (d, 2H, ArH

ortho to Br), ~7.5 (d, 2H, ArH ortho to CH=N),

~7.4 (d, 2H, ArH ortho to CH₃), ~2.4 (s, 3H, Ar-

CH₃). (Predicted based on related structures[1])

¹³C NMR

δ (ppm): ~148 (Ar-C-Br), ~144 (C=N), ~136-127

(Aromatic C), ~21 (Ar-CH₃). (Predicted based

on related structures[6])

IR

ν (cm⁻¹): ~3220 (N-H stretch), ~1595 (C=N

stretch), ~1360 & ~1165 (S=O asymmetric and

symmetric stretch). (Predicted based on related

structures[4])

Mass Spec (EI)

m/z: 354/352 (M⁺, characteristic ~1:1 ratio for Br

isotopes), 185/183 ([C₇H₄Br]⁺), 155

([C₇H₅SO₂]⁺), 91 ([C₇H₇]⁺, tropylium ion).

(Predicted based on fragmentation of related

compounds[7])

Reactivity and Synthetic Utility
The true value of 4-bromobenzaldehyde tosylhydrazone lies in its versatile reactivity, which

stems from two key transformations: decomposition to a diazo compound and participation in

cross-coupling reactions.

Generation of Diazo Compounds and Carbenes
Under basic conditions, tosylhydrazones undergo elimination to form diazo compounds. This is

the foundation of the Shapiro reaction (using strong, non-nucleophilic bases like

organolithiums) and the Bamford-Stevens reaction (using bases like sodium methoxide). The

generated 4-bromophenyldiazomethane is a valuable intermediate that can:

Extrude N₂ to form a carbene, which can undergo cyclopropanation with alkenes.

Participate in 1,3-dipolar cycloadditions.
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Be used in transition-metal-catalyzed cross-coupling reactions.

This in-situ generation provides a much safer and more convenient alternative to handling

potentially explosive diazoalkanes directly.

Key Reaction Pathway: The Bamford-Stevens Reaction
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Caption: Generation of reactive intermediates from a tosylhydrazone.

Role in Cross-Coupling Reactions
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The aryl bromide moiety of 4-bromobenzaldehyde tosylhydrazone makes it an excellent

substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki, Heck, and

Sonogashira reactions. This allows for the introduction of new carbon-carbon or carbon-

heteroatom bonds at the para-position of the benzaldehyde-derived ring, enabling the

synthesis of complex biaryls, stilbenes, and other conjugated systems. This dual reactivity

allows for sequential functionalization, where the tosylhydrazone can first be used to build one

part of a molecule, followed by a cross-coupling reaction at the bromide position.

Conclusion
4-Bromobenzaldehyde tosylhydrazone is a multifunctional and highly valuable reagent for

synthetic organic chemists. Its physical stability and well-defined spectroscopic characteristics

make it a reliable starting material. The compound's true power is realized through its capacity

to serve as a safe, in-situ source of a diazo intermediate while also possessing a functional

handle for a wide range of powerful cross-coupling reactions. This dual nature provides a

strategic advantage in the design and execution of synthetic routes toward complex target

molecules in pharmaceutical and materials science research.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. rsc.org [rsc.org]

2. Synthonix, Inc > 19350-68-6 | 4-Bromobenzaldehyde tosylhydrazone [synthonix.com]

3. Organic Syntheses Procedure [orgsyn.org]

4. pdf.benchchem.com [pdf.benchchem.com]

5. CAS 1122-91-4: 4-Bromobenzaldehyde | CymitQuimica [cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b2884339?utm_src=pdf-body
https://www.synthonix.com/product/b4879/4-bromobenzaldehyde-tosylhydrazone
https://www.adpharmachem.com/4-bromo-benzaldehyde.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1122-91-4
https://www.lookchem.com/chempedia/2011/Synthesis-of-p-Bromobenzaldehyde-1502.html
https://spectrabase.com/spectrum/5YvA3xJgX1d
https://en.wikipedia.org/wiki/4-Bromobenzaldehyde
https://www.researchgate.net/figure/Fig-S10-Mass-spectrum-of-4-Bromobenzaldehyde-measured-during-the-Suzuki-Miyaura_fig10_342265005
https://www.carlroth.com/com/en/building-blocks/4-bromobenzaldehyde/p/2e67.1
https://www.pacificbiochem.com/4-bromo-benzaldehyde.html
https://www.arjonline.org/papers/arjoic/v1-i1/1.pdf
https://www.chemwhat.com/cas-1122-91-4.html
https://www.benchchem.com/product/b2884339?utm_src=pdf-custom-synthesis
https://www.rsc.org/suppdata/ra/c3/c3ra45205k/c3ra45205k.pdf
https://synthonix.com/4879.html
http://www.orgsyn.org/demo.aspx?prep=v89p0105
https://pdf.benchchem.com/1273/A_Comparative_Guide_to_the_Characterization_of_4_Bromobenzaldehyde_Phenylhydrazone.pdf
https://cymitquimica.com/cas/1122-91-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2884339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. auremn.org [auremn.org]

7. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Introduction: A Versatile Intermediate in Modern Organic
Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2884339#physical-properties-of-4-
bromobenzaldehyde-tosylhydrazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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